N-(4-ethylphenyl)-2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-(5-methoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C19H20N4O4/c1-4-12-5-7-13(8-6-12)21-15(24)11-23-18(25)16-14(27-3)9-10-20-17(16)22(2)19(23)26/h5-10H,4,11H2,1-3H3,(H,21,24)
• InChI Key: OPNSMLOAKFVCIB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C(=O)C3=C(C=CN=C3N(C2=O)C)OC
• Molecular Formula: C19H20N4O4
• Molecular Weight: 368.4 g/mol

Description

N-(4-ethylphenyl)-2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C19H20N4O4 and its molecular weight is 368.393. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethylphenyl)-2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylphenyl)-2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Applications in Antibiotic Production

• The compound has been used in the synthesis of key intermediates for β-lactam antibiotics production, demonstrating its relevance in developing new antibiotic agents (Cainelli et al., 1998).

Anticancer Potential

• Research indicates potential applications in cancer treatment. Certain derivatives of the compound have shown appreciable cancer cell growth inhibition against various cancer cell lines, highlighting its promise as an anticancer agent (Al-Sanea et al., 2020).

Analgesic and Anti-inflammatory Applications

• Several studies have synthesized novel derivatives of the compound with reported analgesic and anti-inflammatory activities, suggesting its use in pain management and inflammation control (Abu‐Hashem et al., 2020).

Antimicrobial Activity

• The compound's derivatives have been tested for antimicrobial activity, showing effectiveness against various bacteria and fungi, indicating its potential in treating infectious diseases (Al-Juboori, 2020).

Radioactive Labeling for PET Imaging

• In the field of medical imaging, derivatives of this compound have been used in the synthesis of selective radioligands for positron emission tomography (PET), aiding in advanced diagnostic techniques (Dollé et al., 2008).

Synthesis of Pyrimidine Derivatives

• The compound has been involved in synthesizing various pyrimidine derivatives with potential biological activities, underlining its versatility in medicinal chemistry (Sondhi et al., 2009).

Biological Activity and Antiviral Applications

• Research involving the synthesis of pyrimidine and oxazinone derivatives fused with thiophene rings, starting from this compound, has shown potential in developing antiviral agents (Hossan et al., 2012).